Cas no 100860-02-4 (2,3,3a,4,7,7a-Hexahydro-1H-indole)

• Product Name: 2,3,3a,4,7,7a-Hexahydro-1H-indole
• CAS No: 100860-02-4
• MF: C₈H₁₃N
• MW: 123.195522069931
• CID: 893000
• PubChem ID: 19968359
• Update Time: 2024-02-29

2,3,3a,4,7,7a-Hexahydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• Indoline, 3a,4,7,7a-tetrahydro- (6CI)
• 2,3,3a,4,7,7a-hexahydro-1H-indole
• 2,3,3a,4,7,7a-Hexahydro-1H-indole

• Inchi： 1S/C8H13N/c1-2-4-8-7(3-1)5-6-9-8/h1-2,7-9H,3-6H2
• InChI Key： VWHSDFNFHGSPLE-UHFFFAOYSA-N
• SMILES： N1CCC2CC=CCC12

Computed Properties

• Exact Mass: 123.104799419g/mol
• Monoisotopic Mass: 123.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines